2-Fluoro-3-hydroxy-3-methylbutanoic acid
Overview
Description
2-Fluoro-3-hydroxy-3-methylbutanoic acid is a compound with the molecular formula C5H9FO3 . It has a molecular weight of 136.12 . The compound is usually stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for 2-Fluoro-3-hydroxy-3-methylbutanoic acid is 1S/C5H9FO3/c1-5(2,9)3(6)4(7)8/h3,9H,1-2H3,(H,7,8) . The compound has a monoisotopic mass of 136.053574 Da .Physical And Chemical Properties Analysis
2-Fluoro-3-hydroxy-3-methylbutanoic acid is a powder that is stored at room temperature . It has a molecular weight of 136.12 and a molecular formula of C5H9FO3 .Scientific Research Applications
- 2-FH3MBA serves as a valuable reactant in Suzuki coupling reactions. These reactions involve the cross-coupling of an organoboron compound (such as an aryl or alkyl boronic acid) with an organic halide or pseudohalide (e.g., aryl bromides, chlorides, or triflates). The resulting products find applications in medicinal chemistry, materials science, and natural product synthesis .
- Researchers have explored 2-FH3MBA derivatives as potential inhibitors of 17β-HSD1, an enzyme involved in steroid metabolism. Modulating 17β-HSD1 activity has implications in hormone-related diseases, including breast cancer and endometriosis. By inhibiting this enzyme, compounds based on 2-FH3MBA may offer therapeutic benefits .
- 2-FH3MBA can be used in the preparation of boronic esters. These versatile compounds are essential intermediates in organic synthesis, particularly for constructing C-C bonds via transition-metal-catalyzed cross-coupling reactions. Boronic esters find applications in drug discovery, agrochemicals, and materials science .
- As a fluorinated compound, 2-FH3MBA contributes to the diversity of available building blocks for chemical synthesis. Fluorine substitution can enhance the lipophilicity, metabolic stability, and bioactivity of drug candidates. Researchers may incorporate 2-FH3MBA into drug-like molecules to explore novel chemical space .
- The chiral center in 2-FH3MBA makes it suitable for asymmetric synthesis. Researchers can exploit its stereochemistry to create enantiomerically pure compounds. Chiral building blocks are crucial for designing pharmaceuticals, agrochemicals, and advanced materials with specific biological activities .
- 2-FH3MBA may serve as a model compound for studying metabolic pathways. Investigating its metabolism in vivo or in vitro provides insights into drug clearance, bioactivation, and potential toxicity. Understanding how the body processes this compound contributes to drug development and safety assessment .
Suzuki Coupling Reactions
Inhibitors of 17β-Hydroxysteroid Dehydrogenase Type 1 (17β-HSD1)
Boronic Ester Synthesis
Fluorinated Building Block
Chiral Synthesis
Metabolite Studies and Drug Metabolism
Safety and Hazards
The compound is considered hazardous and has been assigned the GHS07 pictogram . It has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
Mechanism of Action
Target of Action
The primary targets of 2-Fluoro-3-hydroxy-3-methylbutanoic acid are currently unknown. This compound is structurally similar to 2-Hydroxy-3-methylbutanoic acid , which is a structural analog of GHB, a naturally occurring substance in the central nervous system . Therefore, it’s possible that 2-Fluoro-3-hydroxy-3-methylbutanoic acid may interact with similar targets as GHB, but this needs further investigation.
Mode of Action
Given its structural similarity to ghb, it may interact with ghb receptors in the central nervous system
Biochemical Pathways
The biochemical pathways affected by 2-Fluoro-3-hydroxy-3-methylbutanoic acid are currently unknown. Given its structural similarity to GHB, it may be involved in GABAergic neurotransmission . .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 2-Fluoro-3-hydroxy-3-methylbutanoic acid are currently unknown. The compound has a molecular weight of 136.12 , which may influence its absorption and distribution
Result of Action
The molecular and cellular effects of 2-Fluoro-3-hydroxy-3-methylbutanoic acid’s action are currently unknown. Given its potential interaction with GHB receptors, it may have neuroactive effects . .
properties
IUPAC Name |
2-fluoro-3-hydroxy-3-methylbutanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9FO3/c1-5(2,9)3(6)4(7)8/h3,9H,1-2H3,(H,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BPAVPWCRWRTHOJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C(=O)O)F)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
136.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-3-hydroxy-3-methylbutanoic acid | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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